Cas no 25912-30-5 (2,4(1H,3H)-Pyrimidinedione, 1-[(3-phenoxyphenyl)methyl]-)
25912-30-5 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 1-[(3-phenoxyphenyl)methyl]-
CAS No:25912-30-5
MF:C17H14N2O3
MW:294.304664134979
CID:291220
PubChem ID:309805
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione, 1-[(3-phenoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 1-[(3-phenoxyphenyl)methyl]-
- DTXSID10309531
- NSC-212238
- SCHEMBL19370631
- 25912-30-5
- NSC212238
- 1-[(3-Phenoxyphenyl)methyl]pyrimidine-2,4(1H,3H)-dione
-
- Inchi: 1S/C17H14N2O3/c20-16-9-10-19(17(21)18-16)12-13-5-4-8-15(11-13)22-14-6-2-1-3-7-14/h1-11H,12H2,(H,18,20,21)
- InChI Key: HESBASKJXBPZJD-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1=CC=CC(=C1)CN1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 294.10052
- Monoisotopic Mass: 294.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.286
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.624
- PSA: 58.64
2,4(1H,3H)-Pyrimidinedione, 1-[(3-phenoxyphenyl)methyl]- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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